Cas no 25694-16-0 (Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate)

• Product Name: Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate
• CAS No: 25694-16-0
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 257090
• PubChem ID: 2807269
• Update Time: 2025-11-02

Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-cyano-2-(tricyclo[3.3.1.13,7]dec-2-ylidene)-, ethyl ester
• ethyl 2-(2-adamantyl)-2-cyanoacetate
• Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate

• Inchi： 1S/C15H19NO2/c1-2-18-15(17)13(8-16)14-11-4-9-3-10(6-11)7-12(14)5-9/h9-12H,2-7H2,1H3/b14-13-
• InChI Key： JBHXMSBFRIGBPR-YPKPFQOOSA-N
• SMILES： O(CC)C(C(C#N)=C1C2CC3CC1CC(C2)C3)=O

Computed Properties

• Exact Mass: 247.15733

Experimental Properties

• PSA: 50.09

Additional information on Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate

Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate (CAS No. 25694-16-0): A Versatile Building Block in Organic Synthesis

The Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate (CAS 25694-16-0) represents a fascinating class of organic compounds that combine the structural rigidity of adamantane with the reactivity of cyanoacetate derivatives. This unique molecular architecture has garnered significant attention in pharmaceutical research, materials science, and synthetic chemistry due to its exceptional properties as a versatile synthetic intermediate.

Chemically classified as an adamantylidene cyanoacetate derivative, this compound features a distinctive three-dimensional adamantane cage structure conjugated with an electron-withdrawing cyanoacetate group. The ethyl ester functionality enhances its solubility in organic solvents, making it particularly valuable for various chemical transformations. Researchers have identified this compound as a promising scaffold for developing novel bioactive molecules and functional materials.

Recent advances in drug discovery have highlighted the importance of adamantane derivatives in medicinal chemistry. The Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate serves as a key precursor for synthesizing potential therapeutic agents targeting neurological disorders, viral infections, and metabolic diseases. Its structural features allow for efficient modification, enabling medicinal chemists to explore diverse pharmacological activities while maintaining favorable drug-like properties.

In material science applications, this compound demonstrates remarkable potential as a building block for advanced materials. The rigid adamantane core contributes to thermal stability, while the reactive cyanoacetate group facilitates polymerization and cross-linking reactions. These characteristics make it valuable for developing high-performance polymers, liquid crystals, and organic electronic materials with tailored properties.

The synthetic utility of Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate extends to its role in multicomponent reactions and cascade transformations. Organic chemists frequently employ this compound in constructing complex molecular architectures through efficient one-pot procedures. Its reactivity profile enables the formation of diverse heterocyclic systems, which are prevalent in many biologically active compounds and functional materials.

From a commercial perspective, the demand for specialty chemicals like Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate continues to grow across research institutions and industrial laboratories. Suppliers typically offer this compound with high purity grades (≥95% to ≥98%) to meet the stringent requirements of pharmaceutical and material science applications. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability of this valuable synthetic intermediate.

Environmental and safety considerations for handling Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment when working with this chemical. The compound's stability and relatively low toxicity profile contribute to its widespread use in various research applications.

Recent scientific literature highlights innovative applications of adamantylidene cyanoacetate derivatives in developing photoactive materials and molecular sensors. The unique electronic properties arising from the conjugation between the adamantylidene moiety and cyanoacetate group make these compounds particularly interesting for optoelectronic applications. Researchers are exploring their potential in organic photovoltaics and light-emitting devices.

The synthesis of Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate typically involves condensation reactions between adamantanone derivatives and ethyl cyanoacetate under basic conditions. Optimization of this process has led to improved yields and purity, making the compound more accessible for research purposes. Continuous improvements in synthetic methodologies contribute to the growing importance of this compound in modern organic synthesis.

Analytical characterization of Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are crucial for reproducible research results. The distinctive spectral features of this compound facilitate its identification in complex reaction mixtures.

Looking toward future applications, researchers are investigating the potential of Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate in supramolecular chemistry and nanotechnology. The three-dimensional structure of the adamantane moiety offers unique opportunities for designing molecular recognition systems and self-assembled structures. These developments may lead to breakthroughs in drug delivery systems and functional nanomaterials.

For researchers seeking high-quality synthetic intermediates, Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate represents a valuable addition to the chemical toolbox. Its combination of structural features and reactivity makes it indispensable for exploring new chemical space in both academic and industrial settings. As synthetic methodologies continue to advance, the applications of this versatile compound are expected to expand further across multiple scientific disciplines.